Cas no 1548618-21-8 (Uridine, 5'-O-phosphono-β-L-uridylyl-(3'→5')-)

Uridine, 5'-O-phosphono-β-L-uridylyl-(3'→5')- structure
1548618-21-8 structure
Uridine, 5'-O-phosphono-β-L-uridylyl-(3'→5')-
1548618-21-8
C18H24N4O17P2
630.34728717804
5602205

Uridine, 5'-O-phosphono-β-L-uridylyl-(3'→5')- Properties

Names and Identifiers

    • 5'-O-Phosphono-β-L-uridylyl-(3'→5')-uridine
    • DBKDQVLNTUFFMX-ZGYAFJLFSA-N
    • 1S/C18H24N4O17P2/c23-9-1-3-21(17(28)19-9)15-12(26)11(25)7(37-15)5-36-41(33,34)39-14-8(6-35-40(30,31)32)38-16(13(14)27)22-4-2-10(24)20-18(22)29/h1-4,7-8,11-16,25-27H,5-6H2,(H,33,34)(H,19,23,28)(H,20,24,29)(H2,30,31,32)/t7-,8+,11-,12-,13+,14+,15-,16+/m1/s1
    • O[C@H]1[C@H]([C@H](COP(O)(O)=O)O[C@@H]1N1C=CC(=O)NC1=O)OP(O)(=O)OC[C@@H]1[C@H]([C@@H](O)[C@H](N2C=CC(=O)NC2=O)O1)O

Uridine, 5'-O-phosphono-β-L-uridylyl-(3'→5')- Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
2.1S:H2O, 3 d, 25°C, pH 7
Reference
Progress in demonstrating homochiral selection in prebiotic RNA synthesis
By Joshi, Prakash C. et al, Advances in Space Research, 2013, 51(5), 772-779

Uridine, 5'-O-phosphono-β-L-uridylyl-(3'→5')- Raw materials

Uridine, 5'-O-phosphono-β-L-uridylyl-(3'→5')- Preparation Products

Uridine, 5'-O-phosphono-β-L-uridylyl-(3'→5')- Related Literature

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